Quinoxaline-2-carbaldehyde

• IUPAC Name: quinoxaline-2-carbaldehyde
• InChI: InChI=1S/C9H6N2O/c12-6-7-5-10-8-3-1-2-4-9(8)11-7/h1-6H
• InChI Key: UJEHWLFUEQHEEZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=CC(=N2)C=O
• Molecular Formula: C9H6N2O
• DSSTOX Substance ID: DTXSID50344042
• Molecular Weight: 158.16 g/mol
• CAS No.: 1593-08-4

Description

Quinoxaline-2-carbaldehyde is a heterocyclic aromatic compound that features a quinoxaline ring with an aldehyde functional group at the second position. This compound is part of the quinoxaline family, which is known for its diverse biological and chemical properties.

Scientific Research Applications

Quinoxaline-2-carbaldehyde has a wide range of applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex quinoxaline derivatives, which are used in the development of dyes, pigments, and organic semiconductors.

Biology: Quinoxaline derivatives exhibit significant biological activities, including antimicrobial, antiviral, and anticancer properties.

Medicine: Due to its biological activity, this compound is investigated for its potential therapeutic applications, including as an antimicrobial and anticancer agent.

Industry: It is used in the production of materials with specific electronic properties, such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

Safety and Hazards

Quinoxaline-2-carbaldehyde may cause skin and eye irritation, and it may also cause respiratory irritation. It is recommended to avoid dust formation, breathing mist, gas, or vapors, and contact with skin and eyes.

Future Directions

Quinoxaline and its derivatives have been a subject of extensive research due to their wide range of applications. They have been used in the design and development of numerous bioactive molecules, dyes, fluorescent materials, electroluminescent materials, and organic sensitizers for solar cell applications and polymeric optoelectronic materials. Therefore, they hold great potential for future development in these areas.

Mechanism of Action

Target of Action

Quinoxaline-2-carbaldehyde, like other quinoxaline derivatives, has been found to exhibit a wide range of physicochemical and biological activities . The primary targets of quinoxaline derivatives are often dependent on the specific functional groups attached to the quinoxaline core . For instance, some quinoxaline derivatives have been found to inhibit EGFR and COX-2, acting as potential anticancer and anti-inflammatory agents .

Mode of Action

For example, some quinoxaline derivatives have been found to inhibit the growth of bacteria by impairing the integrity of cell membranes . Others have been found to inhibit EGFR and COX-2, leading to anticancer and anti-inflammatory effects .

Biochemical Pathways

For instance, some quinoxaline derivatives have been found to inhibit EGFR and COX-2, affecting pathways related to cell growth and inflammation .

Pharmacokinetics

Quinoxaline derivatives generally have reasonable drug-likeness with acceptable physicochemical properties . These properties can impact the bioavailability of the compound, influencing its absorption, distribution, metabolism, and excretion in the body.

Result of Action

For example, some quinoxaline derivatives have been found to exhibit strong anticancer activity against various cancer cell lines . Others have been found to exhibit antibacterial activity, reducing the survival rate of bacteria .

Biochemical Analysis

Cellular Effects

Quinoxaline-2-carbaldehyde has been found to exhibit a wide range of biological activities. For instance, quinoxaline derivatives have shown anticancer activity against various cancer cell lines

Molecular Mechanism

Some quinoxaline derivatives have been found to inhibit EGFR and COX-2 enzymes, suggesting potential anticancer and anti-inflammatory activities

Preparation Methods

Synthetic Routes and Reaction Conditions: Quinoxaline-2-carbaldehyde can be synthesized through various methods. One common approach involves the condensation of o-phenylenediamine with glyoxal or its derivatives under acidic conditions. This reaction typically proceeds via the formation of a diimine intermediate, which cyclizes to form the quinoxaline ring .

Industrial Production Methods: In industrial settings, the synthesis of this compound often employs catalytic processes to enhance yield and selectivity. For instance, the use of metal catalysts such as copper or palladium can facilitate the cyclization reaction, making the process more efficient and scalable .

Chemical Reactions Analysis

Types of Reactions: Quinoxaline-2-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The aldehyde can be reduced to a primary alcohol using reducing agents such as sodium borohydride or lithium aluminum hydride.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

Substitution: Halogenation using bromine or chlorination using chlorine gas.

Major Products Formed:

Oxidation: Quinoxaline-2-carboxylic acid.

Reduction: Quinoxaline-2-methanol.

Substitution: Halogenated quinoxaline derivatives.

Comparison with Similar Compounds

Quinoxaline: The parent compound without the aldehyde functional group.

Quinoxaline-2-carboxylic acid: The oxidized form of quinoxaline-2-carbaldehyde.

Quinoxaline-2-methanol: The reduced form of this compound.

Comparison: this compound is unique due to the presence of the aldehyde group, which allows it to undergo specific chemical reactions that are not possible with the parent quinoxaline or its other derivatives. This functional group also enhances its reactivity and versatility in synthetic applications .

Synthesis routes and methods I

Procedure details

This compound can also be prepared by oxidation of 2-methylquinoxaline with selenium dioxide, as described by Landquist et. al J. Chem. Soc. 2052 (1956).

Synthesis routes and methods II

Procedure details

To a solution of SeO2 (2.3 g, 20.9 mmol) and water (1 mL) in 1,4-dioxane (25 mL) at reflux was added 2-methylquinoxaline (2 g, 13.9 mmol) in 1,4-dioxane (4 mL). After refluxing for 4 h, the reaction mixture was filtered. The filtrate was concentrated and purified by column chromatography to give 500 mg of the desired product. LC-MS: m/z 159 (M+H+).

Synthesis routes and methods III

Procedure details

A solution of ethyl 2-quinoxalinecarboxylate (10-1) (2.34 g, 11.6 mmol) in tetrahydrofuran (22 mL) was cooled to −78° C. This solution was treated with a 1.0 molar THF solution of lithium aluminum hydride (5.80 mL, 5.80 mmol) added over a period of 6 min. After 30 min, the reaction was quenched with glacial acetic acid (1.30 mL, 22.71 mmol). The reaction mixture was warmed to room temperature and diluted with water (14 mL). The water was extracted five times with ethyl acetate and the combined organics washed with brine and dried (Na2SO4). The solvent was removed in vacuo. Preparative centrifugal TLC (SiO2, 5 mm, CH2Cl2) afforded solid 10-2 (874 mg).

Customer Q & A

Q1: What are some of the common synthetic routes employed to synthesize Quinoxaline-2-carbaldehyde derivatives?

A1: this compound can be synthesized through various methods. One common approach involves reacting 3-substituted quinoxaline-2-carbaldehydes with tosylhydrazide. This reaction yields 3-substituted this compound tosylhydrazones. These intermediates are then subjected to a Bamford-Stevens reaction, which involves treatment with a boiling solution of sodium methoxide or ethoxide, ultimately producing 4-substituted 1,2,3-triazolo[1,5-a]quinoxalines in high yields []. Additionally, some derivatives can be obtained through the thermolysis of the tosylhydrazone intermediates [].

Q2: Can you elaborate on the reactions of this compound with CH-acidic compounds?

A2: this compound exhibits reactivity towards CH-acidic compounds []. While the specific details of these reactions are not outlined in the provided abstracts, this interaction hints at the potential for synthesizing diverse quinoxaline derivatives with extended conjugated systems or incorporating various functional groups.

Q3: Are there any unexpected reactions observed with this compound derivatives?

A3: Interestingly, a study highlighted an unexpected outcome when 3-chloroquinoxalin-2-amines, derivatives of this compound, were reacted with propargyl bromide in the presence of a palladium catalyst and wet morpholine. Instead of the anticipated Sonogashira coupling product, the reaction yielded pyrrolo[2,3-b]quinoxaline-2-carbaldehydes []. This finding underscores the potential for novel and unforeseen reactivity pathways in the chemistry of this compound derivatives.

Q4: How do structural modifications of bis-azomethines derived from this compound influence their crystal structures?

A4: Research indicates that the length of the diamine chain in bis-azomethines derived from this compound can impact their crystal structures. For instance, N,N'-bis[(E)-quinoxalin-2-ylmethylidene]propane-1,3-diamine exhibits a crystallographic twofold axis due to its shorter propane bridge []. In contrast, the longer butane bridge in N,N'-bis[(E)-quinoxalin-2-ylmethylidene]butane-1,4-diamine results in an inversion center within its crystal structure []. These structural variations are stabilized by aromatic π-π stacking interactions within the crystal lattice.

Q5: What insights into the coordination chemistry of this compound are revealed through its complexes?

A5: Studies on the coordination chemistry of this compound reveal its ability to act as a bidentate ligand. In the complex (C8H20N)[Re(C9H5N2O2)Cl(CO)3], this compound coordinates to a rhenium(I) center through its nitrogen and oxygen atoms []. The rhenium adopts a distorted octahedral geometry, further coordinated by three carbonyl groups and a chloride ion. This example highlights the potential of this compound and its derivatives in developing metal complexes with potential applications in catalysis or materials science.

Q6: Have any new methods been developed for incorporating a pyridine ring onto the quinoxaline scaffold using this compound?

A6: While specific details are not provided in the abstract, research suggests that novel methodologies utilizing this compound have been explored for the annelation of a pyridine ring to the azine core []. This finding points towards expanding the chemical toolbox for synthesizing diverse fused heterocyclic systems incorporating the quinoxaline motif.